Cas no 89050-50-0 (2,7-Thianthrenedicarboxylic acid, diethyl ester)

89050-50-0 structure
Product name:2,7-Thianthrenedicarboxylic acid, diethyl ester
2,7-Thianthrenedicarboxylic acid, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,7-Thianthrenedicarboxylic acid, diethyl ester
- diethyl thianthrene-2,7-dicarboxylate
- DTXSID80528419
- 89050-50-0
-
- Inchi: InChI=1S/C18H16O4S2/c1-3-21-17(19)11-5-7-13-15(9-11)23-14-8-6-12(10-16(14)24-13)18(20)22-4-2/h5-10H,3-4H2,1-2H3
- InChI Key: BZPUPGDTCZTMTC-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC2=C(C=C1)SC3=C(S2)C=CC(=C3)C(=O)OCC
Computed Properties
- Exact Mass: 360.04900133g/mol
- Monoisotopic Mass: 360.04900133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 4.6
2,7-Thianthrenedicarboxylic acid, diethyl ester Related Literature
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Yi-Tao Xu,Joyce Li Nanoscale Horiz., 2022,7, 185-191
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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